5-oxo-5-({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)pentanoic acid

• IUPAC Name: 5-oxo-5-[4-(1,3-thiazol-2-ylcarbamoyl)anilino]pentanoic acid
• InChI: InChI=1S/C15H15N3O4S/c19-12(2-1-3-13(20)21)17-11-6-4-10(5-7-11)14(22)18-15-16-8-9-23-15/h4-9H,1-3H2,(H,17,19)(H,20,21)(H,16,18,22)
• InChI Key: HWYDITNEQUJCSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=NC=CS2)NC(=O)CCCC(=O)O
• Molecular Formula: C15H15N3O4S
• Molecular Weight: 333.4 g/mol

Description

5-oxo-5-({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)pentanoic acid is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound is also known as TAK-659 and is classified as a kinase inhibitor. In

Mechanism of Action

The mechanism of action of 5-oxo-5-({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)pentanoic acid involves the inhibition of kinases. Kinases are enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and survival. By inhibiting these kinases, 5-oxo-5-({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)pentanoic acid can disrupt these cellular processes, leading to the death of cancer cells and the suppression of the immune system in autoimmune disorders.
Biochemical and Physiological Effects:
5-oxo-5-({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)pentanoic acid has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the proliferation of cancer cells, and suppress the immune system in autoimmune disorders. It has also been shown to reduce the production of pro-inflammatory cytokines, which are involved in the development of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-oxo-5-({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)pentanoic acid in lab experiments include its potent kinase inhibition activity, its potential applications in various scientific research fields, and its ability to induce apoptosis in cancer cells. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 5-oxo-5-({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)pentanoic acid. These include:
1. Further studies to determine its safety and efficacy in humans
2. Development of new analogs with improved potency and selectivity
3. Investigation of its potential applications in other scientific research fields, such as neurodegenerative diseases and infectious diseases
4. Combination therapy with other drugs to enhance its therapeutic effects
5. Development of new drug delivery systems to improve its bioavailability and reduce its toxicity.

Synthesis Methods

The synthesis of 5-oxo-5-({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)pentanoic acid involves several steps. The starting material is 4-(1,3-thiazol-2-ylamino)benzoic acid, which is reacted with 2-bromoacetyl bromide to form the intermediate compound 4-(2-bromoacetyl)phenylthiazol-2-ylamine. This intermediate is then reacted with N-(tert-butoxycarbonyl)-L-valine to form the final product, 5-oxo-5-({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)pentanoic acid.

Scientific Research Applications

5-oxo-5-({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)pentanoic acid has been studied for its potential applications in various scientific research fields. It has been found to be a potent inhibitor of several kinases, including BTK, FLT3, and ITK. This makes it a promising candidate for the treatment of various diseases, including cancer and autoimmune disorders.